Cas no 898424-63-0 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylpropanamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylpropanamide
• CAS No: 898424-63-0
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6225602
• PubChem ID: 18573520
• Update Time: 2025-06-28

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylpropanamide
• HMS1656J17
• F2545-0002
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylpropionamide
• N-(1,1-dioxothiolan-3-yl)-N-methylpropanamide
• AKOS009040038
• SCHEMBL13472613
• 898424-63-0

• Inchi： 1S/C8H15NO3S/c1-3-8(10)9(2)7-4-5-13(11,12)6-7/h7H,3-6H2,1-2H3
• InChI Key： RQKOANLTAGSINT-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C)C(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylpropanamide

N-(1,1-Dioxo-1λ6-Thiolan-3-yl)-N-Methylpropanamide: A Comprehensive Overview

N-(1,1-Dioxo-1λ6-thiolan-3-yl)-N-methylpropanamide, also known by its CAS number 898424-63-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thioamide derivatives, which have been extensively studied for their diverse applications in drug design and material science. The structure of this compound features a thiolane ring (a five-membered sulfur-containing ring) substituted with a dioxo group and an N-methylpropanamide moiety, making it a unique candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-methylpropanamide. Researchers have employed a combination of nucleophilic substitution and amide coupling reactions to achieve high yields and purity. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining product quality. These methods have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale production in pharmaceutical and industrial settings.

In terms of pharmacological applications, N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-methylpropanamide has shown promising results in preclinical studies. It exhibits moderate activity as an inhibitor of certain enzymes involved in metabolic pathways, making it a potential lead compound for drug development. Recent studies have explored its effects on cellular signaling pathways, particularly in cancer cells, where it demonstrated selective cytotoxicity without significant adverse effects on normal cells. These findings suggest that the compound could be further developed into a targeted therapy for specific malignancies.

Another area of interest is the compound's role in material science. Its unique structural properties make it a candidate for use in polymer synthesis and as a stabilizing agent in advanced materials. Researchers have investigated its ability to form stable complexes with metal ions, which could be exploited in catalysis or sensor technology. These applications are still in the experimental stage, but they highlight the versatility of N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-methylpropanamide across multiple disciplines.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Studies have focused on optimizing reaction conditions to minimize waste and reduce energy consumption during production. Additionally, researchers have assessed the biodegradability of the compound under various environmental conditions to ensure its safe disposal and minimize ecological risks.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)-N-methylpropanamide (CAS No: 898424-63-0) is a multifaceted compound with applications ranging from pharmacology to material science. Its synthesis has been refined through innovative chemical techniques, and its biological activities continue to be explored for therapeutic potential. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.